![molecular formula C31H25N5Na2O6S2 B1196764 Acid Red 119 CAS No. 70210-06-9](/img/structure/B1196764.png)
Acid Red 119
Overview
Description
Acid Red 119 is a synthetic dye with a color of red . It is used as a colorant in the textile industry and for wastewater treatment . The dye is used for wool, polyamide, silk dyeing, and printing, and can also be used for leather color .
Synthesis Analysis
The production of Acid Red 119 involves the use of metanilic acid, α-naphthylamine, and N-ethyl-N-phenyl-benzylamine-3-sulfonic acid. The process involves diazotisation and azo coupling .
Molecular Structure Analysis
The molecular formula of Acid Red 119 is C31H25N5Na2O6S2 . The molecular weight is 673.67 .
Scientific Research Applications
Biodegradation by Bacillus thuringiensis
Bacillus thuringiensis SRDD has shown the ability to degrade Acid Red 119 under extreme conditions such as high temperature (70°C), varying pH levels (3-8), heavy metals concentration of 0.8 mM, NaCl up to 900 mM and 1000 ppm dye . This process achieved more than 99% degradation in less than 2 hours of contact time .
Bioremediation using Nutraceutical Industrial Spent
A study has demonstrated the use of Nutraceutical Industrial Cumin Seed Spent (NICUS) as an innovative adsorbent for bioremediation of Acid Red 119 dye from textile industrial effluents . The experiment achieved an impressive value of 748 mg of dye adsorbing on 1 g of dry NICUS .
Decolorization by Bacterial Consortium
Acid Red 119 can be decolorized by a bacterial consortium. This process involves the use of multiple bacterial species working together to break down the dye.
Removal through Coagulation/Flocculation
Water treatment plants have used coagulation/flocculation processes to remove Acid Red 119 from wastewater . This method involves the use of a coagulant to form flocs with the dye particles, which can then be easily separated from the water .
Safety and Hazards
While specific safety and hazard information for Acid Red 119 is not available in the search results, general safety measures for handling dyes include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas .
Mechanism of Action
Target of Action
Acid Red 119 is primarily used as a dye in various industries . Its primary targets are the materials it is intended to color, such as textiles . The dye binds to these materials, imparting a red color .
Mode of Action
The interaction of Acid Red 119 with its targets is largely a physical process. The dye molecules adhere to the surface of the material, often through weak intermolecular forces . The exact nature of these interactions can depend on the specific characteristics of the material, such as its chemical composition and physical structure .
Biochemical Pathways
It can be removed from aqueous solutions when polyaluminum chloride (pac) and polyaluminum chloride sludge (pacs) are used as coagulants . This suggests that it may interact with these substances in the environment, potentially affecting its distribution and persistence .
Result of Action
The primary result of Acid Red 119’s action is the coloring of materials. When applied to a material, it imparts a red color . This coloration can be stable under various conditions, making Acid Red 119 useful in a variety of industrial applications .
Action Environment
The action of Acid Red 119 can be influenced by various environmental factors. For example, the pH of the solution can affect the dye’s ability to bind to a material . Additionally, the presence of other chemicals, such as PAC and PACS, can influence the dye’s distribution in the environment .
properties
IUPAC Name |
disodium;3-[[N-ethyl-4-[[4-[(3-sulfonatophenyl)diazenyl]naphthalen-1-yl]diazenyl]anilino]methyl]benzenesulfonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H27N5O6S2.2Na/c1-2-36(21-22-7-5-9-26(19-22)43(37,38)39)25-15-13-23(14-16-25)32-34-30-17-18-31(29-12-4-3-11-28(29)30)35-33-24-8-6-10-27(20-24)44(40,41)42;;/h3-20H,2,21H2,1H3,(H,37,38,39)(H,40,41,42);;/q;2*+1/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYGVRMLIQVFLPE-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC(=CC=C1)S(=O)(=O)[O-])C2=CC=C(C=C2)N=NC3=CC=C(C4=CC=CC=C43)N=NC5=CC(=CC=C5)S(=O)(=O)[O-].[Na+].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H25N5Na2O6S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60890000 | |
Record name | C.I Acid Red 119 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60890000 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
673.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Acid Red 119 | |
CAS RN |
70210-06-9, 12220-20-1 | |
Record name | Acid Red 119 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0070210069 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzenesulfonic acid, 3-[[ethyl[4-[2-[4-[2-(3-sulfophenyl)diazenyl]-1-naphthalenyl]diazenyl]phenyl]amino]methyl]-, sodium salt (1:2) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | C.I Acid Red 119 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60890000 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Disodium 3-[[ethyl[4-[[4-[(3-sulphonatophenyl)azo]-1-naphthyl]azo]phenyl]amino]methyl]benzenesulphonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.067.618 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Benzenesulfonic acid, 3-[[ethyl[4-[2-[4-[2-(3-sulfophenyl)diazenyl]-1-naphthalenyl]diazenyl]phenyl]amino]methyl]-, sodium salt (1:2) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.129.083 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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